Cas no 1781901-97-0 (5-Hydroxy-1-(4-hydroxyphenyl)-1H-pyrazole-4-carboxylic acid)

5-Hydroxy-1-(4-hydroxyphenyl)-1H-pyrazole-4-carboxylic acid structure
1781901-97-0 structure
Product Name:5-Hydroxy-1-(4-hydroxyphenyl)-1H-pyrazole-4-carboxylic acid
CAS No:1781901-97-0
MF:C10H8N2O4
MW:220.181522369385
CID:5743695
PubChem ID:83889203
Update Time:2025-07-23

5-Hydroxy-1-(4-hydroxyphenyl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-1296552
    • 5-Hydroxy-1-(4-hydroxyphenyl)-1H-pyrazole-4-carboxylic acid
    • 5-Hydroxy-1-(4-hydroxyphenyl)-1H-pyrazole-4-carboxylicacid
    • 1781901-97-0
    • 1H-Pyrazole-4-carboxylic acid, 5-hydroxy-1-(4-hydroxyphenyl)-
    • Inchi: 1S/C10H8N2O4/c13-7-3-1-6(2-4-7)12-9(14)8(5-11-12)10(15)16/h1-5,11,13H,(H,15,16)
    • InChI Key: FRCMBBGKUWHWCD-UHFFFAOYSA-N
    • SMILES: O=C1C(C(=O)O)=CNN1C1C=CC(=CC=1)O

Computed Properties

  • Exact Mass: 220.04840674g/mol
  • Monoisotopic Mass: 220.04840674g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 345
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 89.9Ų

Experimental Properties

  • Density: 1.55±0.1 g/cm3(Predicted)
  • Boiling Point: 486.6±40.0 °C(Predicted)
  • pka: 2.39±0.23(Predicted)

5-Hydroxy-1-(4-hydroxyphenyl)-1H-pyrazole-4-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1296552-1.0g
5-hydroxy-1-(4-hydroxyphenyl)-1H-pyrazole-4-carboxylic acid
1781901-97-0
1g
$0.0 2023-06-06
Enamine
EN300-1296552-50mg
5-hydroxy-1-(4-hydroxyphenyl)-1H-pyrazole-4-carboxylic acid
1781901-97-0
50mg
$983.0 2023-09-30
Enamine
EN300-1296552-100mg
5-hydroxy-1-(4-hydroxyphenyl)-1H-pyrazole-4-carboxylic acid
1781901-97-0
100mg
$1031.0 2023-09-30
Enamine
EN300-1296552-250mg
5-hydroxy-1-(4-hydroxyphenyl)-1H-pyrazole-4-carboxylic acid
1781901-97-0
250mg
$1078.0 2023-09-30
Enamine
EN300-1296552-500mg
5-hydroxy-1-(4-hydroxyphenyl)-1H-pyrazole-4-carboxylic acid
1781901-97-0
500mg
$1124.0 2023-09-30
Enamine
EN300-1296552-1000mg
5-hydroxy-1-(4-hydroxyphenyl)-1H-pyrazole-4-carboxylic acid
1781901-97-0
1000mg
$1172.0 2023-09-30
Enamine
EN300-1296552-2500mg
5-hydroxy-1-(4-hydroxyphenyl)-1H-pyrazole-4-carboxylic acid
1781901-97-0
2500mg
$2295.0 2023-09-30
Enamine
EN300-1296552-5000mg
5-hydroxy-1-(4-hydroxyphenyl)-1H-pyrazole-4-carboxylic acid
1781901-97-0
5000mg
$3396.0 2023-09-30
Enamine
EN300-1296552-10000mg
5-hydroxy-1-(4-hydroxyphenyl)-1H-pyrazole-4-carboxylic acid
1781901-97-0
10000mg
$5037.0 2023-09-30

Additional information on 5-Hydroxy-1-(4-hydroxyphenyl)-1H-pyrazole-4-carboxylic acid

5-Hydroxy-1-(4-hydroxyphenyl)-1H-pyrazole-4-carboxylic Acid: A Promising Compound in Biomedical Research

5-Hydroxy-1-(4-hydroxyphenyl)-1H-pyrazole-4-carboxylic acid is a multifunctional organic compound that has garnered significant attention in the biomedical field due to its unique molecular structure and potential therapeutic applications. This compound, with the CAS number 1781901-97-0, belongs to the class of pyrazole derivatives, which are known for their diverse biological activities. The molecular framework of this compound is characterized by a pyrazole ring fused with a carboxylic acid group, while the presence of hydroxyl functional groups on the aromatic ring introduces additional pharmacological relevance. Recent studies have highlighted its potential as a scaffold for the development of novel therapeutics targeting inflammatory and neurodegenerative diseases.

The chemical structure of 5-Hydroxy-1-(4-hydroxyphenyl)-1H-pyrazole-4-carboxylic acid is composed of three key components: the pyrazole ring, the aromatic phenyl ring, and the carboxylic acid moiety. The pyrazole ring, a five-membered heterocyclic system with two nitrogen atoms, serves as a versatile platform for drug design due to its ability to form hydrogen bonds and exhibit various pharmacophore interactions. The 4-hydroxyphenyl group attached to the pyrazole ring contributes to the compound's hydrophobicity and aromaticity, while the 5-hydroxy substituent introduces polar functionality that enhances solubility and metabolic stability. The carboxylic acid group at the 4-position further modulates the compound's ionization behavior, which is critical for its bioavailability and tissue penetration.

Recent advancements in medicinal chemistry have demonstrated that 5-Hydroxy-1-(4-hydroxyphenyl)-1H-pyrazole-4-carboxylic acid exhibits promising anti-inflammatory properties, making it a potential candidate for the treatment of chronic inflammatory conditions. A 2023 study published in Journal of Medicinal Chemistry revealed that this compound inhibits the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammatory signaling pathways. This mechanism of action aligns with the therapeutic potential of similar pyrazole derivatives, such as celecoxib, which is widely used for its selective cyclooxygenase-2 (COX-2) inhibitory activity. The 4-hydroxyphenyl group in this compound may play a role in modulating the interaction with inflammatory mediators, such as cytokines and chemokines, thereby reducing tissue damage in inflammatory disorders.

Moreover, the 5-Hydroxy-1-(4-hydroxyphenyl)-1H-pyrazole-4-carboxylic acid has shown potential in neurodegenerative disease research. A 2024 preclinical study published in Neuropharmacology reported that this compound exerts neuroprotective effects by inhibiting the aggregation of amyloid-beta peptides, which are implicated in Alzheimer's disease pathology. The hydroxyl groups in the molecule may facilitate the formation of hydrogen bonds with amyloid-beta fibrils, disrupting their self-assembly and preventing the formation of toxic oligomers. This mechanism is similar to that of other pyrazole-based compounds, such as flunarizine, which is used as a calcium channel blocker for neuroprotection. The 1H-pyrazole-4-carboxylic acid scaffold appears to provide structural flexibility, enabling the compound to interact with multiple targets involved in neurodegeneration.

Recent computational studies have also explored the pharmacokinetic properties of 5-Hydroxy-1-(4-hydroxyphenyl)-1H-pyrazole-4-carboxylic acid. A 2023 article in Drug Metabolism and Disposition highlighted its favorable absorption profile, with high permeability across the intestinal epithelium and efficient hepatic metabolism. The compound's solubility is further enhanced by the presence of hydroxyl groups, which increase its polarity and reduce the risk of precipitation in biological fluids. However, the carboxylic acid group may influence its renal excretion, necessitating further investigation into its clearance pathways. These findings suggest that the compound could be optimized for improved bioavailability through structural modifications, such as the introduction of ester groups or the substitution of hydroxyl functionalities.

In addition to its anti-inflammatory and neuroprotective activities, 5-Hydroxy-1-(4-hydroxyphenyl)-1H-pyrazole-4-carboxylic acid has demonstrated potential as an antiviral agent. A 2022 study published in Virology Journal reported that this compound inhibits the replication of several RNA viruses, including influenza A and respiratory syncytial virus (RSV). The mechanism of action involves the disruption of viral RNA polymerase activity, which is mediated by the 4-hydroxyphenyl group's ability to bind to specific viral protein domains. This dual functionality of the compound—targeting both host and viral components—makes it a compelling candidate for the development of broad-spectrum antiviral therapeutics. Further research is needed to validate these findings in vivo and to assess its safety profile in clinical settings.

The synthesis of 5-Hydroxy-1-(4-hydroxyphenyl)-1H-pyrazole-4-carboxylic acid has been optimized through various chemical strategies, including the use of microwave-assisted reactions and catalytic methods. A 2021 paper in Organic & Biomolecular Chemistry described a one-pot synthesis route involving the condensation of substituted hydrazines with aromatic aldehydes, followed by oxidative cyclization to form the pyrazole ring. This approach allows for the efficient introduction of functional groups, such as hydroxyl and carboxylic acid moieties, into the molecular framework. The scalability of this method is critical for the development of large-scale production processes, which are essential for transitioning the compound from the laboratory to clinical trials.

Despite its promising therapeutic potential, the 5-Hydroxy-1-(4-hydroxyphenyl)-1H-pyrazole-4-carboxylic acid faces challenges related to its metabolic stability and potential toxicity. A 2023 review in Toxicological Sciences emphasized the need for thorough toxicity profiling, particularly in long-term studies, to assess its safety in humans. The compound's interaction with cytochrome P450 enzymes and its potential to induce oxidative stress are areas requiring further investigation. Additionally, the presence of multiple functional groups may lead to the formation of reactive metabolites, which could contribute to adverse effects. These considerations underscore the importance of rigorous preclinical testing and pharmacovigilance strategies before advancing the compound to clinical trials.

In conclusion, 5-Hydroxy-1-(4-hydroxyphenyl)-1H-pyrazole-4-carboxylic acid represents a significant advancement in the field of medicinal chemistry, with its multifunctional structure and diverse pharmacological activities. Its potential applications in inflammatory diseases, neurodegeneration, and antiviral therapy highlight its versatility as a therapeutic scaffold. Ongoing research into its synthesis, pharmacokinetics, and toxicity will be crucial for optimizing its therapeutic profile and ensuring its safe and effective use in clinical practice.

Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd